Cas no 1566662-52-9 (1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 1566662-52-9
• MF: C₆H₃ClF₂OS
• MW: 196.602226495743
• CID: 6349259
• PubChem ID: 112574140
• Update Time: 2025-05-19

1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one
• AKOS026736400
• EN300-1234289
• 1566662-52-9
• 1-(5-Chloro-thiophen-2-yl)-2,2-difluoro-ethanone

• Inchi： 1S/C6H3ClF2OS/c7-4-2-1-3(11-4)5(10)6(8)9/h1-2,6H
• InChI Key： MJAQNLJQRRRZIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)F)=O)S1

Computed Properties

• Exact Mass: 195.9561199g/mol
• Monoisotopic Mass: 195.9561199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(5-Chlorothiophen-2-yl)-2,2-Difluoroethan-1-one (CAS No. 1566662-52-9)

1-(5-Chlorothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1566662-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and difluoroethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a chlorothiophene moiety with a difluoroketone group, offers versatile reactivity, making it valuable for designing novel drug candidates and advanced materials.

The growing interest in 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one aligns with broader trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalysis and bioconjugation, driven by the demand for eco-friendly chemical processes. Additionally, its role in medicinal chemistry is underscored by its ability to modulate biological activity, particularly in the development of antimicrobial and anti-inflammatory agents. This compound's relevance is further highlighted by its frequent appearance in patents and academic publications.

From a technical perspective, CAS No. 1566662-52-9 exhibits notable stability under standard conditions, facilitating its handling in laboratory settings. Its spectroscopic properties, including distinct NMR and IR signatures, are well-documented, aiding in its identification and purity assessment. The compound's solubility profile and reactivity with nucleophiles make it a preferred choice for heterocyclic synthesis, a field experiencing rapid growth due to the demand for high-value fine chemicals.

In the context of industrial applications, 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one is often utilized in the production of electronic materials and specialty polymers. Its incorporation into organic semiconductors has been explored, capitalizing on the thiophene ring's conductive properties. This aligns with the surge in interest for flexible electronics and optoelectronic devices, where such compounds play a pivotal role.

Safety and regulatory aspects of CAS No. 1566662-52-9 are also critical considerations. While the compound is not classified as hazardous under standard guidelines, proper handling protocols and storage conditions are recommended to ensure its longevity and performance. Recent studies have emphasized the importance of lifecycle assessment for such chemicals, reflecting the industry's shift toward responsible manufacturing practices.

The future prospects for 1-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one are promising, particularly in emerging fields like biocatalysis and nanotechnology. Its adaptability to click chemistry reactions positions it as a valuable tool for molecular engineering. As research continues to uncover new applications, this compound is poised to remain a focal point in advanced chemical synthesis and material science innovation.